Cas no 6259-39-8 (Benzenamine,5-chloro-2-(4-chlorophenoxy)-, hydrochloride (1:1))

• Product Name: Benzenamine,5-chloro-2-(4-chlorophenoxy)-, hydrochloride (1:1)
• CAS No: 6259-39-8
• MF: C₁₂H₁₀Cl₃NO
• MW: 290.572900295258
• CID: 510854
• PubChem ID: 80414
• Update Time: 2025-04-19

Benzenamine,5-chloro-2-(4-chlorophenoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-chloro-2-(4-chlorophenoxy)-, hydrochloride (1:1)
• 5-chloro-2-(4-chlorophenoxy)anilinium chloride
• 5-chloro-2-(4-chlorophenoxy)aniline hydrochloride (1:1)
• Benzenamine, 5-chloro-2-(4-chlorophenoxy)-, hydrochloride
• EINECS 228-401-8
• CHEMBL1347390
• Benzenamine, 5-chloro-2-(4-chlorophenoxy)-, hydrochloride (1:1)
• SR-01000045327-1
• 5-chloro-2-(4-chlorophenoxy)aniline hydrochloride
• 5-chloro-2-(4-chlorophenoxy)aniline;hydrochloride
• BYVKKIVAXSTEHI-UHFFFAOYSA-N
• AKOS025213584
• DTXCID2043404
• 5-chloro-2-(4-chlorophenoxy)anilinehydrochloride
• SMR000152375
• MLS000565207
• DTXSID0064173
• CS-0220431
• Z56931698
• EN300-06641
• SR-01000045327
• SCHEMBL11515445
• 6259-39-8

• Inchi： 1S/C12H9Cl2NO.ClH/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15;/h1-7H,15H2;1H
• InChI Key： BYVKKIVAXSTEHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OC1C=CC(=CC=1)Cl.Cl

Computed Properties

• Exact Mass: 278.9047
• Monoisotopic Mass: 288.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Boiling Point: 354°C at 760 mmHg
• Flash Point: 167.9°C
• PSA: 31.53